Cas no 2801-16-3 (sodium (quinolin-8-yl)sulfanide)

• Product Name: sodium (quinolin-8-yl)sulfanide
• CAS No: 2801-16-3
• MF: C₉H₆NNaS
• MW: 183.205411434174
• MDL: MFCD00466106
• CID: 914978
• PubChem ID: 23680275
• Update Time: 2025-04-19

sodium (quinolin-8-yl)sulfanide Chemical and Physical Properties

Names and Identifiers

• SODIUM QUINOLINE-8-THIOLATE
• 8-Quinolinethiol,sodium salt
• sodium 8-mercaptoquinolate
• sodium 8-mercaptoquinolinate
• sodium 8-mercaptoquinoline
• Sodium 8-quinolinethiolate
• sodium 8-quinolylthiolate
• sodium salt of 8-mercaptoquinoline
•  
• sodium (quinolin-8-yl)sulfanide
• DTXSID10635564
• AKOS001288269
• G29253
• CS-0242054
• EN300-24400
• CAA80116
• 2801-16-3
• SCHEMBL22439650
• sodium;quinoline-8-thiolate

• MDL： MFCD00466106
• Inchi： 1S/C9H7NS.Na/c11-8-5-1-3-7-4-2-6-10-9(7)8;/h1-6,11H;/q;+1/p-1
• InChI Key： OZTYZHDQWUOIDB-UHFFFAOYSA-M
• SMILES： [S-]C1=CC=CC2=CC=CN=C21.[Na+]

Computed Properties

• Exact Mass: 183.01200
• Monoisotopic Mass: 183.01186465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 2.14060